Benzoic acid, hex-2-yl ester

• Molecular Formula: C13H18O2
• Molecular Weight: 206.28 g/mol
• IUPAC Name: hexan-2-yl benzoate
• InChI: InChI=1S/C13H18O2/c1-3-4-8-11(2)15-13(14)12-9-6-5-7-10-12/h5-7,9-11H,3-4,8H2,1-2H3
• InChI Key: RDZOLJBSUTTYRO-UHFFFAOYSA-N
• SMILES: CCCCC(C)OC(=O)C1=CC=CC=C1

Description

Hexan-2-yl benzoate is hexan-2-yl ester of benzoate.

Scientific Research Applications

• Synthesis and Polymerization Benzoic acid hex-2-yl ester is involved in the synthesis of a variety of compounds. For instance, it has been used in the synthesis of ruthenium-based mono-, bi-, and trinuclear metathesis catalysts for the cyclopolymerization of a series of 1,6-heptadiynes, leading to the creation of block and tristar copolymers (Mayershofer, Nuyken, & Buchmeiser, 2006).

• Antimicrobial and Antifungal Preservatives Benzoic acid and its derivatives, including alkyl esters like hex-2-yl ester, are commonly used as antibacterial and antifungal preservatives in food, cosmetics, hygiene, and pharmaceutical products. They are also employed as flavoring agents, owing to their widespread occurrence and production (del Olmo, Calzada, & Nuñez, 2017).

• Catalysis and Reduction Reactions Studies have shown that benzoic acid and its esters can be involved in catalytic reduction processes. For example, the reduction of methyl benzoate and benzoic acid on yttrium oxide catalysts has been examined, indicating the role of benzoic acid esters in chemical transformations (King & Strojny, 1982).

• Photopolymerization in Self-organizing Systems Benzoic acid esters have been used in photopolymerization processes within self-organizing systems. These processes involve the formation of highly ordered smectic and nematic mesophases, highlighting their utility in advanced material synthesis (Chien, Boyden, Walz, Shenouda, & Citano, 1998).

• Esterification in Reaction Engineering The esterification of benzoic acid with alcohols, such as ethanol, has been investigated in various settings, including continuous tubular flow reactors heated by microwaves. This demonstrates the use of benzoic acid esters in reaction engineering and process optimization (Pipus, Plazl, & Koloini, 2000).

• Drug Synthesis and Prodrug Design Benzoic acid esters are key in the synthesis of various drugs and the design of prodrugs. For example, they have been explored as biolabile prodrugs of carboxylic acid agents, combining enzymatic lability with stability in aqueous solutions (Nielsen & Bundgaard, 1988).

• Analytical Chemistry Applications In analytical chemistry, benzoic acid esters are employed in methods like gas chromatography for the determination of benzoic acid in various samples, demonstrating their role in analytical methodologies (Pan, Wang, Mo, Wang, Hu, & Zhang, 2005).